Cas no 1169526-67-3 (ammonificin B)

• Product Name: ammonificin B
• CAS No: 1169526-67-3
• MF: C₂₃H₂₁Br₂NO₅
• MW: 551.224545240402
• CID: 2002273
• PubChem ID: 44178861
• Update Time: 2025-04-21

ammonificin B Chemical and Physical Properties

Names and Identifiers

• ammonificin B
• (-)-Ammonificin B
• (3S,4S)-8-[(1R)-2-amino-1-hydroxyethyl]-4-(3,4-dibromophenyl)-3-(3-hydroxyphenoxy)-3,4-dihydro-2H-chromen-5-ol
• (3S,4S)-8-((1R)-2-amino-1-hydroxyethyl)-4-(3,4-dibromophenyl)-3-(3-hydroxyphenoxy)-3,4-dihydro-2H-chromen-5-ol
• CHEBI:210577
• 1169526-67-3

• Inchi： 1S/C23H21Br2NO5/c24-16-6-4-12(8-17(16)25)21-20(31-14-3-1-2-13(27)9-14)11-30-23-15(19(29)10-26)5-7-18(28)22(21)23/h1-9,19-21,27-29H,10-11,26H2
• InChI Key： RXHDLZKGVZUGQS-UHFFFAOYSA-N
• SMILES： NCC(C1C2=C(C(C3C=C(Br)C(Br)=CC=3)C(OC3C=C(O)C=CC=3)CO2)C(O)=CC=1)O

Computed Properties

• Exact Mass: 550.97660Da
• Monoisotopic Mass: 548.97865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.794
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavans